Cas no 1021209-80-2 (N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-phenylbutanamide)

• Product Name: N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-phenylbutanamide
• CAS No: 1021209-80-2
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• CID: 6388115
• PubChem ID: 25851890
• Update Time: 2025-10-28

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-phenylbutanamide
• 1021209-80-2
• VU0635671-1
• N-(1-acetylindolin-6-yl)-4-phenylbutanamide
• N-(1-acetyl-2,3-dihydroindol-6-yl)-4-phenylbutanamide
• AKOS024498192
• F5098-0980

• Inchi： 1S/C20H22N2O2/c1-15(23)22-13-12-17-10-11-18(14-19(17)22)21-20(24)9-5-8-16-6-3-2-4-7-16/h2-4,6-7,10-11,14H,5,8-9,12-13H2,1H3,(H,21,24)
• InChI Key： CUUREQUPWDHFIS-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2C=C(C=CC=2CC1)NC(CCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 322.168127949g/mol
• Monoisotopic Mass: 322.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.4Ų

Additional information on N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-phenylbutanamide

Introduction to N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-phenylbutanamide (CAS No. 1021209-80-2)

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-phenylbutanamide, a compound with the CAS number 1021209-80-2, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and have been extensively studied in the development of pharmaceuticals.

The structural framework of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-phenylbutanamide consists of an indole core modified with an acetyl group at the 1-position and a butanamide side chain at the 6-position, further substituted with a phenyl group. This specific arrangement of functional groups contributes to its distinct chemical properties and biological interactions. The indole moiety is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules, including several FDA-approved drugs.

Recent research has highlighted the importance of indole derivatives in drug discovery. Studies have demonstrated that these compounds can modulate various biological pathways, making them valuable candidates for treating a range of diseases. For instance, indole derivatives have been shown to exhibit anti-inflammatory, antimicrobial, and anticancer properties. The presence of the acetyl group in N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-phenylbutanamide may enhance its ability to interact with biological targets, thereby potentially improving its therapeutic efficacy.

The butanamide side chain in this compound adds another layer of complexity, influencing both its solubility and metabolic stability. Butanamides are known to be bioisosteres of carboxylic acids and amides, often used to improve pharmacokinetic properties of drug candidates. In the context of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-phenylbutanamide, this side chain may contribute to better membrane permeability and reduced metabolic degradation, which are crucial factors for drug development.

The phenyl group attached to the butanamide moiety further enhances the molecular diversity of this compound. Phenyl-substituted molecules are frequently explored in medicinal chemistry due to their ability to engage in multiple types of non-covalent interactions with biological targets. This feature makes N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-phenylbutanamide a promising candidate for further investigation in drug design.

In vitro studies have begun to uncover the potential biological activities of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-phenylbutanamide. Preliminary experiments suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory and neurodegenerative diseases. These findings align with the broader trend in drug discovery towards identifying molecules that can modulate complex disease pathways.

The synthesis of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-4-phenylbutanamide presents an interesting challenge due to its complex structural features. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations, have been employed to construct the indole core and introduce the various substituents. These synthetic strategies not only highlight the synthetic prowess required for developing such molecules but also contribute to the broader toolkit available for medicinal chemists.

The pharmacokinetic profile of any drug candidate is critical for its success in clinical settings. The metabolic stability and solubility of N-(1-acetyl-2,3-dihydro-1H-indol-6-ylyl)-4 phen ylbut an am ide are key factors that need to be carefully evaluated. Computational modeling and experimental techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been utilized to assess these properties. Early results indicate that this compound may possess favorable pharmacokinetic characteristics, making it a promising lead for further development.

The potential therapeutic applications of N-(1-acetyl -2 ,3 -dihydro -1 H -ind ol -6 -y l ) -4 -ph en ylbu tan am ide are still being explored. However, based on its structural features and preliminary biological activity data, it shows promise in several areas. For example, its ability to interact with inflammatory pathways suggests potential use in treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its indole core may make it relevant for addressing neurodegenerative disorders like Alzheimer's disease or Parkinson's disease.

The development of new drugs is a multi-faceted process that involves not only chemical synthesis but also rigorous biological testing and clinical trials. The journey from a promising molecule like N-(1-acetyl -2 ,3 -dihydro -1 H -ind ol -6 -y l ) -4 ph en ylbu tan am ide to an approved therapeutic is long and complex. However, each step in this process contributes valuable insights into both the chemical properties and biological effects of new compounds.

In conclusion, N-(1-acetyl -2 ,3 -dihydro -1 H -ind ol -6 y l ) -4 ph en ylbu tan am ide (CAS No. 1021209802) represents a significant advancement in medicinal chemistry with its unique structural features and potential therapeutic applications. Further research is warranted to fully elucidate its biological activities and pharmacokinetic properties. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel treatments.